Cas no 2228274-26-6 (2-methyl-2-(1-phenylcyclopentyl)propanoic acid)

• Product Name: 2-methyl-2-(1-phenylcyclopentyl)propanoic acid
• CAS No: 2228274-26-6
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 6015641
• PubChem ID: 165662953
• Update Time: 2025-10-05

2-methyl-2-(1-phenylcyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-phenylcyclopentyl)propanoic acid
• EN300-1864232
• 2228274-26-6

• Inchi： 1S/C15H20O2/c1-14(2,13(16)17)15(10-6-7-11-15)12-8-4-3-5-9-12/h3-5,8-9H,6-7,10-11H2,1-2H3,(H,16,17)
• InChI Key： YHKOPNSXNBVZKI-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1(C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Exact Mass: 232.146329876g/mol
• Monoisotopic Mass: 232.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-methyl-2-(1-phenylcyclopentyl)propanoic acid

Comprehensive Overview of 2-methyl-2-(1-phenylcyclopentyl)propanoic acid (CAS No. 2228274-26-6): Properties, Applications, and Innovations

2-methyl-2-(1-phenylcyclopentyl)propanoic acid (CAS No. 2228274-26-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This cyclopentyl-substituted carboxylic acid derivative exhibits a sterically hindered architecture, making it valuable for drug design and material science applications. Researchers are increasingly exploring its potential as a chiral building block or pharmacophore modifier in modern medicinal chemistry.

The molecular structure combines a phenylcyclopentyl moiety with a tertiary carboxylic acid group, creating distinctive electronic and steric properties. Recent studies highlight its role in developing targeted therapeutics, particularly in neurological and metabolic disorders. The compound's lipophilic character and hydrogen-bonding capacity make it suitable for crossing biological membranes while maintaining specific interactions with protein targets.

Current research trends focus on optimizing 2-methyl-2-(1-phenylcyclopentyl)propanoic acid derivatives for improved bioavailability and target selectivity. Computational chemistry approaches, including molecular docking and QSAR modeling, are being employed to predict its interactions with biological receptors. The compound's stereochemical complexity also makes it interesting for asymmetric synthesis applications, addressing growing demand for enantioselective catalysts in green chemistry.

From an industrial perspective, synthesis of CAS 2228274-26-6 requires careful control of reaction conditions to ensure high purity. Advanced purification techniques like preparative HPLC and crystallization optimization are critical for pharmaceutical-grade material. Analytical characterization typically involves NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm structural integrity.

The compound's thermal stability and solubility profile have prompted investigations into formulation science applications. Recent patent literature suggests potential uses in controlled-release systems and polymeric drug carriers. These developments align with industry needs for next-generation drug delivery technologies that improve therapeutic outcomes.

Environmental and safety assessments indicate that 2-methyl-2-(1-phenylcyclopentyl)propanoic acid requires standard laboratory handling procedures. Proper waste management protocols should be followed, consistent with green chemistry principles. The compound's biodegradation pathways are currently under study to evaluate its environmental impact profile.

Market analysts note growing interest in CAS 2228274-26-6 from both academic and industrial sectors. The compound's versatility supports its potential across multiple life science applications, from small molecule therapeutics to advanced material additives. Suppliers are responding to demand by improving scale-up processes while maintaining rigorous quality control standards.

Future research directions may explore the compound's utility in proteolysis-targeting chimeras (PROTACs) and other targeted protein degradation strategies. Its structural features could facilitate development of bifunctional molecules for challenging therapeutic targets. Additionally, modifications to the cyclopentyl ring system may yield novel compounds with enhanced pharmacokinetic properties.

For researchers working with 2-methyl-2-(1-phenylcyclopentyl)propanoic acid, proper analytical method development is essential. Recent advancements in hyphenated techniques like LC-MS/MS provide powerful tools for characterizing both the parent compound and potential metabolic products. These methods support the compound's development through various drug discovery stages.

The scientific community continues to investigate structure-activity relationships for this compound class. Published structure-activity data helps guide medicinal chemistry optimization efforts, particularly in balancing potency and selectivity parameters. Such research contributes valuable insights to the broader field of small molecule drug design.